Cas no 210758-43-3 (Bisnpropyltetramethylcyclopentadienylbariumviscousyellowliq)

• Product Name: Bisnpropyltetramethylcyclopentadienylbariumviscousyellowliq
• CAS No: 210758-43-3
• MF: C₂₄H₃₈Ba
• MW: 463.885523319244
• MDL: MFCD00151385
• CID: 92414
• Update Time: 2025-07-16

Bisnpropyltetramethylcyclopentadienylbariumviscousyellowliq Chemical and Physical Properties

Names and Identifiers

• Bisnpropyltetramethylcyclopentadienylbariumviscousyellowliq
• Bis(n-propyltetramethylcyclopentadienyl)barium
• barium(2+),1,2,5,5-tetramethyl-3-propylcyclopenta-1,3-diene
• CTK8F8180
• Bis(1,2,3,4-tetramethyl-5-propyl-2,4-cyclopentadien-1-yl)barium
• Bis(n-propyltetramethylcyclopentadienyl)Ba*DME
• Bis(n-propyltetramethylcyclopentadienyl)barium, min. 98%
• Bis(tetramethylpropylcyclopentadienyl)barium
• Bis(n-propyltetramethylcyclopentadienyl)barium dimethoxyethane adduct
• BIS(N-PROPYLTETRAMETHYLCYCLOPENTADIENYL)BARIUM,MIN.98%

• MDL： MFCD00151385
• Inchi： 1S/2C12H19.Ba.2H/c2*1-6-7-12-10(4)8(2)9(3)11(12)5;;;/h2*6-7H2,1-5H3;;;
• InChI Key： GTGGUDNYDMOAPB-UHFFFAOYSA-N
• SMILES： [C]1(CCC)[C](C)[C](C)[C](C)[C]1C.[C]1(CCC)[C](C)[C](C)[C](C)[C]1C.[Ba] |^1:0,4,6,8,10,12,16,18,20,22|

Computed Properties

• Exact Mass: 464.20300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 7.50440
• Solubility: Insoluble in water.
• Sensitiveness: Air & Moisture Sensitive

Bisnpropyltetramethylcyclopentadienylbariumviscousyellowliq Security Information

• Hazardous Material transportation number：UN1564
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III

Additional information on Bisnpropyltetramethylcyclopentadienylbariumviscousyellowliq

Introduction to Bisnpropyltetramethylcyclopentadienylbarium Viscous Yellow Liquid (CAS No. 210758-43-3)

Bisnpropyltetramethylcyclopentadienylbarium, commonly referred to as Bisnpropyltetramethylcyclopentadienylbarium, is a specialized organometallic compound with the CAS number 210758-43-3. This viscous yellow liquid has garnered significant attention in the field of organometallic chemistry and its applications in various industrial and research settings. The compound's unique structure and properties make it a valuable catalyst and intermediate in organic synthesis, particularly in the polymerization of olefins and the preparation of advanced materials.

The chemical formula of Bisnpropyltetramethylcyclopentadienylbarium is C₂₀H₃₅Ba, reflecting its composition of barium, cyclopentadienyl groups, and n-propyl substituents. The presence of these elements contributes to its distinctive physical and chemical characteristics, including its viscosity and yellow coloration. These properties are not only of academic interest but also have practical implications in its handling and application.

In recent years, there has been a growing interest in the use of organometallic compounds like Bisnpropyltetramethylcyclopentadienylbarium in catalytic processes. One of the most notable applications is in the polymerization of ethylene and propylene, where it serves as an effective catalyst for producing high-performance polymers. These polymers exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for use in automotive parts, aerospace components, and consumer electronics.

The compound's role as a catalyst is attributed to its ability to facilitate the formation of carbon-carbon bonds under mild conditions. This property is particularly valuable in industrial settings where energy efficiency and cost-effectiveness are critical factors. Additionally, the yellow coloration of Bisnpropyltetramethylcyclopentadienylbarium viscous liquid can be indicative of its electronic structure and reactivity, providing researchers with insights into its behavior during catalytic reactions.

Recent studies have also explored the potential applications of this compound in the field of organic electronics. The ability to form stable organometallic complexes opens up possibilities for developing new materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The unique electronic properties of Bisnpropyltetramethylcyclopentadienylbarium make it a promising candidate for enhancing the performance of these devices.

The synthesis of Bisnpropyltetramethylcyclopentadienylbarium involves a series of carefully controlled reactions that require precise conditions to ensure high yield and purity. The process typically begins with the reaction of barium hydride with an appropriate cyclopentadiene derivative, followed by alkylation with n-propyl groups. The resulting compound is then purified through distillation or crystallization techniques to obtain the viscous yellow liquid form.

The handling and storage of Bisnpropyltetramethylcyclopentadienylbarium viscous yellow liquid require strict adherence to safety protocols due to its reactivity with air and moisture. It is typically stored under an inert atmosphere, such as nitrogen or argon, to prevent degradation. Researchers must also wear appropriate personal protective equipment (PPE) when working with this compound to minimize exposure risks.

The versatility of Bisnpropyltetramethylcyclopentadienylbarium extends beyond its use as a catalyst. Its unique chemical properties make it a valuable intermediate in the synthesis of various organic compounds. For instance, it can be used to prepare complex organometallic derivatives that exhibit novel functionalities for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

In conclusion, Bisnpropyltetramethylcyclopentadienylbarium, with its CAS number 210758-43-3, represents a significant advancement in organometallic chemistry. Its role as a catalyst in polymerization reactions and its potential applications in organic electronics highlight its importance in both academic research and industrial applications. As research continues to uncover new uses for this compound, it is likely that its significance will only continue to grow.